Cas no 788770-48-9 (2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro-)

2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro- structure
788770-48-9 structure
Product Name:2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro-
CAS No:788770-48-9
MF:C7H9N5O
MW:179.179260015488
CID:554975
PubChem ID:45120882
Update Time:2025-04-19

2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro-
    • 4,5,6-Triamino-1H-benzo[d]imidazol-2(3H)-one
    • 788770-48-9
    • Inchi: 1S/C7H9N5O/c8-2-1-3-6(5(10)4(2)9)12-7(13)11-3/h1H,8-10H2,(H2,11,12,13)
    • InChI Key: WEEKITUPONIQLP-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=C(C(=C(C=2N1)N)N)N

Computed Properties

  • Exact Mass: 179.081
  • Monoisotopic Mass: 179.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119A^2
  • XLogP3: -1.5

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